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Compound of Interest

Compound Name: SR9243

Cat. No.: B610985

SR9243 is a potent and selective synthetic REV-ERB agonist, crucial for research in circadian
rhythm and metabolism.[1][2][3] Proper handling and disposal are paramount to ensure
laboratory safety and environmental protection. This document provides detailed procedures
for the safe disposal of SR9243, alongside essential data and a diagram of its signaling
pathway.

Essential Safety and Handling Precautions

Before handling SR9243, it is crucial to consult the Safety Data Sheet (SDS) provided by the
supplier.[4] Always handle this compound in a designated area, such as a chemical fume hood,
to minimize inhalation exposure.[5] Personal Protective Equipment (PPE), including a lab coat,
safety goggles with side shields, and chemical-resistant gloves, must be worn at all times.

Step-by-Step Disposal Procedures

The following procedures are based on general guidelines for hazardous chemical waste
disposal and should be adapted to comply with local, state, and federal regulations.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unadulterated or expired solid SR9243 in a clearly labeled, sealed container. The
label should include "Hazardous Waste," the chemical name ("SR9243"), and the
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approximate quantity.

o Contaminated items such as weighing boats, spatulas, and disposable labware should
also be placed in this container.

Liquid Waste (DMSO Solutions):

o SR9243 is soluble in DMSO. Collect all solutions containing SR9243 in a dedicated, leak-
proof, and clearly labeled hazardous waste container.

o The label must indicate "Hazardous Waste," "SR9243 in DMSO," and the estimated
concentration.

o Do not mix with other chemical waste streams unless compatibility is confirmed.
Contaminated PPE:

o Dispose of grossly contaminated gloves and other disposable PPE as hazardous waste in
the designated solid waste container.

. Spill Management:
In case of a spill, evacuate the immediate area and ensure proper ventilation.

Wear appropriate PPE, including a respirator if dealing with a large amount of powdered
compound.

For small powder spills, gently cover with an absorbent material (e.g., vermiculite or sand)
and carefully sweep it into a hazardous waste container. Avoid raising dust.

For liquid spills (in DMSO), absorb the spill with an inert absorbent material and place it in
the designated hazardous waste container.

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.
Collect all cleaning materials as hazardous waste.

. Final Disposal:
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o All waste containers must be securely sealed.

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

» Never dispose of SR9243 down the drain or in the regular trash.

Quantitative Data for SR9243

Property Value Source
Molecular Formula C31H32BrNO4S2
Molecular Weight 626.62 g/mol
Purity >98%

N Soluble in DMSO (up to 20
Solubility

mg/mL or 31.92 mM)

Storage (Solid) Store at +4°C

-80°C for up to 2 years; -20°C

Storage (Stock Solution)
for up to 1 year

CAS Number 1613028-81-1

Mechanism of Action: REV-ERB Signaling Pathway

SR9243 acts as an agonist for the nuclear receptors REV-ERBa and REV-ERB. These
receptors are key transcriptional repressors involved in regulating circadian rhythms and
metabolic pathways. Upon binding of SR9243, REV-ERB recruits the NCoR (Nuclear Receptor
Corepressor) complex, leading to the repression of its target genes. This includes genes
involved in inflammation (e.g., NLRP3, IL-1[3) and lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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